Cas no 1361884-99-2 (5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1361884-99-2
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933048
• Update Time: 2025-10-28

5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)6-4(1-15)2-16-7(5(6)3-17)9(12,13)14/h2-3,8H,1,15H2
• InChI Key： KWJFZYKAZPUEGE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(C(F)(F)F)=NC=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde, also known by its CAS number 1361884-99-2, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications in drug design, catalysis, and sensor technologies.

The molecular structure of this compound is characterized by a pyridine ring with multiple substituents, including an aminomethyl group at position 5, a difluoromethyl group at position 4, and a trifluoromethyl group at position 2. The presence of these substituents introduces significant steric and electronic effects, which can be exploited for tuning the compound's reactivity and functionality. The carboxaldehyde group at position 3 further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel materials for energy storage applications. For instance, researchers have explored the use of 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde as a precursor for synthesizing advanced cathode materials in lithium-ion batteries. The compound's ability to form stable coordination complexes with metal ions has been shown to improve the electrochemical performance of these materials, making them promising candidates for next-generation energy storage systems.

In addition to its role in materials science, this compound has also garnered attention in the field of medicinal chemistry. The presence of the aminomethyl group and the carboxaldehyde moiety provides opportunities for functionalization, enabling the design of bioactive molecules with potential therapeutic applications. Recent research has focused on its use as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases, such as beta-secretase. The compound's unique electronic properties and structural flexibility make it an attractive candidate for drug discovery efforts.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by selective substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for both academic and industrial applications.

From an environmental standpoint, this compound's stability under various conditions has been extensively studied to ensure its safe handling and disposal. Researchers have demonstrated that it exhibits low toxicity and minimal environmental impact under normal usage conditions, making it suitable for applications in both laboratory and industrial settings.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an ideal candidate for advancing research in energy storage, medicinal chemistry, and materials science. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.